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Compound of Interest

Compound Name: 3-(Hexyloxy)propylamine

Cat. No.: B103770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-
(Hexyloxy)propylamine (CAS No. 16728-61-3), a functional amine utilized as a coupling

agent and intermediate in various chemical syntheses. The information is compiled and

presented to meet the needs of researchers, scientists, and professionals in drug development

who may handle or utilize this chemical in their work.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-(Hexyloxy)propylamine is

presented in Table 1. This data is crucial for understanding the behavior of the chemical under

various laboratory conditions and for designing safe handling and storage procedures.

Table 1: Physical and Chemical Properties of 3-(Hexyloxy)propylamine
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Property Value Source

Molecular Formula C9H21NO

Molecular Weight 159.27 g/mol

Appearance Colorless to light yellow liquid

Odor Amine-like

Boiling Point Approximately 200 - 210 °C

Density
Approximately 0.84 - 0.851

g/cm³

Flash Point Approximately 78 - 79.4 °C

Solubility in Water Slightly soluble

pH Basic

Stability Stable under normal conditions

Hazard Identification and GHS Classification
3-(Hexyloxy)propylamine is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). A summary of its GHS

classification is provided in Table 2.

Table 2: GHS Classification of 3-(Hexyloxy)propylamine

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 1A
H314: Causes severe skin

burns and eye damage

Hazardous to the Aquatic

Environment, Long-Term

Hazard

1
H410: Very toxic to aquatic life

with long lasting effects
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Source:

The primary hazards associated with this compound are its corrosivity, oral toxicity, and

significant environmental risk.

Toxicological Information
While specific toxicological studies for 3-(Hexyloxy)propylamine are not widely available in

the public domain, the GHS classification indicates significant health hazards. The "Harmful if

swallowed" classification is based on acute oral toxicity data. The "Causes severe skin burns

and eye damage" classification points to its corrosive nature.

For a structurally related compound, 3-(2-Ethylhexyloxy)propylamine, the following toxicological

data has been reported and may be considered for a conservative risk assessment:

Oral LD50 (Rat): 320 mg/kg

Dermal LD50 (Rabbit): 360 µL/kg

It is crucial to handle 3-(Hexyloxy)propylamine with appropriate personal protective

equipment to avoid any direct contact.

Experimental Protocols for Hazard Evaluation
While specific experimental reports for 3-(Hexyloxy)propylamine were not found, the following

are summaries of standard OECD guidelines that would be used to assess the hazards

identified.

Skin Corrosion/Irritation (Based on OECD Guideline 404)
This test evaluates the potential of a substance to cause irreversible or reversible skin damage.

Test System: Typically, a single albino rabbit is used for the initial test.

Procedure: A small amount of the test substance (0.5 mL of liquid or 0.5 g of solid) is applied

to a shaved patch of skin. The area is then covered with a gauze patch. The exposure

duration is typically up to 4 hours.
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Observation: The skin is examined for erythema (redness) and edema (swelling) at 60

minutes, and at 24, 48, and 72 hours after patch removal. The severity of the lesions is

scored.

Conclusion: If a corrosive effect is observed, no further testing is needed. If the initial test

shows irritation, up to two more animals may be used to confirm the results.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This guideline assesses the potential of a substance to cause damage to the eye.

Test System: A single albino rabbit is typically used.

Procedure: A single dose of the test substance is applied into the conjunctival sac of one

eye. The other eye serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. Lesions of

the cornea, iris, and conjunctiva are scored.

Conclusion: If a corrosive effect is found, no further testing is required. If irritation is

observed, the test may be confirmed in up to two additional animals.

Handling, Storage, and First Aid
Handling and Personal Protective Equipment (PPE)

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid breathing vapors or mists.

Wear appropriate personal protective equipment:

Eye/Face Protection: Chemical safety goggles and a face shield.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to

prevent skin contact.
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Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an appropriate cartridge for organic vapors.

Storage
Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed.

Store away from incompatible materials such as strong oxidizing agents, acids, and acid

chlorides.

The substance should be stored locked up.

First Aid Measures
A logical workflow for first aid in case of exposure is depicted in the diagram below. Immediate

action is critical.

To cite this document: BenchChem. [In-Depth Technical Guide to the Safety Data of 3-
(Hexyloxy)propylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103770#safety-data-sheet-sds-for-3-hexyloxy-
propylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

